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Compound of Interest

Compound Name: Shanciol B

Cat. No.: B12411267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Shanciol B is a naturally occurring compound that has garnered significant interest in the

scientific community for its potential therapeutic applications. Identified as a potent inhibitor of

microsomal prostaglandin E synthase-1 (mPGES-1) and nitric oxide (NO) production, Shanciol
B exhibits significant anti-inflammatory properties[1]. Furthermore, its activity in cancer

research is also being explored[2]. Accurate and reproducible in vitro and in vivo studies rely on

the correct preparation of a stable Shanciol B stock solution. This document provides a

detailed protocol for the preparation, storage, and handling of Shanciol B stock solutions to

ensure experimental consistency and success.

Quantitative Data Summary
For ease of reference, the key quantitative data for Shanciol B is summarized in the table

below.
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Parameter Value Reference

Molecular Weight 422.5 g/mol [3]

Recommended Solvent Dimethyl Sulfoxide (DMSO) Inferred from[3][4]

Typical Stock Concentration 10 mM - 50 mM Common laboratory practice

Storage Temperature -20°C or -80°C [4]

Long-term Stability
Avoid repeated freeze-thaw

cycles
[4]

Experimental Protocol: Preparation of a 10 mM
Shanciol B Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Shanciol B in DMSO.

Materials:

Shanciol B powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Calculate the required mass of Shanciol B:

To prepare 1 mL of a 10 mM stock solution, the required mass of Shanciol B is calculated

using the following formula:
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Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 422.5 g/mol * 1000 mg/g = 4.225 mg

Weighing Shanciol B:

Tare a clean, dry microcentrifuge tube or amber glass vial on a calibrated analytical

balance.

Carefully weigh 4.225 mg of Shanciol B powder into the tared container.

Dissolving Shanciol B:

Add 1 mL of anhydrous DMSO to the container with the Shanciol B powder.

Cap the container securely.

Vortex the solution until the Shanciol B powder is completely dissolved. Gentle warming

in a water bath (not exceeding 37°C) may be used to aid dissolution if necessary. Visually

inspect the solution to ensure there are no visible particles.

Storage:

For short-term storage (up to a week), the stock solution can be stored at 4°C, protected

from light.

For long-term storage, aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C[4].

Signaling Pathway Diagrams
The following diagrams illustrate the key signaling pathways modulated by Shanciol B.
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Caption: Inhibition of the mPGES-1 pathway by Shanciol B.
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Caption: Shanciol B inhibits NO production via NF-κB and MAPK pathways.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12411267?utm_src=pdf-body-img
https://www.benchchem.com/product/b12411267?utm_src=pdf-body
https://www.benchchem.com/product/b12411267?utm_src=pdf-body-img
https://www.benchchem.com/product/b12411267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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